Cas no 1933606-83-7 (2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1933606-83-7
• MF: C₁₁H₁₁IN₂O
• MW: 314.122314691544
• CID: 6528893
• PubChem ID: 165788686
• Update Time: 2025-11-06

2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• EN300-1116561
• 1933606-83-7

• Inchi： 1S/C11H11IN2O/c12-10-3-1-8(2-4-10)5-11(15)9-6-13-14-7-9/h1-4,6-7,11,15H,5H2,(H,13,14)
• InChI Key： OEYMVLOXXAOBEN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(C1C=NNC=1)O

Computed Properties

• Exact Mass: 313.99161g/mol
• Monoisotopic Mass: 313.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1933606-83-7)

2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol, also known by its CAS number 1933606-83-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodophenyl group and a pyrazole moiety, making it a promising candidate for various biological applications.

The synthesis of 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol has been extensively studied due to its potential therapeutic properties. Recent research has focused on optimizing the synthetic routes to improve yield and purity, as well as exploring its biological activities. One of the key methods for synthesizing this compound involves the coupling of 4-iodobenzaldehyde with 4-hydroxybutyronitrile, followed by cyclization to form the pyrazole ring.

In terms of its biological activity, 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol have also been investigated to assess its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol. Early-phase trials have demonstrated that the compound is well-tolerated by patients and shows promising therapeutic potential. However, further studies are needed to fully understand its long-term effects and to optimize dosing regimens.

In addition to its therapeutic applications, 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol has also been explored for use in diagnostic imaging. The iodine atom in the molecule can be labeled with radioisotopes, allowing for non-invasive imaging techniques such as positron emission tomography (PET). This application could provide valuable insights into disease progression and treatment response.

The environmental impact of 2-(4-iodophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol is another important consideration. Researchers are working to develop green synthesis methods that minimize the use of hazardous reagents and reduce waste generation. These efforts align with the growing emphasis on sustainable practices in chemical and pharmaceutical industries.

In conclusion, 2-(4-iodophenyl)-1-(1H-pyrazol-4-ylohanan-l-oil (CAS No. 1933606--7) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for future developments in drug discovery and therapeutic interventions.